Aflatoxicol
Aflatoxicol
Aflatoxicol is a metabolite of aflatoxin B1, one of the mycotoxins from Aspergillus flavus and A. parasiticus. Aflatoxins are toxic and probably among the most carcinogenic substances known. They are common and widespread in nature and can colonize and contaminate grain before harvest or during storage. (L1956)
metabolite of aflatoxin B; RN given refers to (1S-(1alpha,6beta,9abeta))-isomer; structure
metabolite of aflatoxin B; RN given refers to (1S-(1alpha,6beta,9abeta))-isomer; structure
Brand Name:
Vulcanchem
CAS No.:
29611-03-8
VCID:
VC21335916
InChI:
InChI=1S/C17H14O6/c1-20-10-6-11-14(8-4-5-21-17(8)22-11)15-13(10)7-2-3-9(18)12(7)16(19)23-15/h4-6,8-9,17-18H,2-3H2,1H3/t8-,9-,17+/m0/s1
SMILES:
Array
Molecular Formula:
C17H14O6
Molecular Weight:
314.29 g/mol
Aflatoxicol
CAS No.: 29611-03-8
Cat. No.: VC21335916
Molecular Formula: C17H14O6
Molecular Weight: 314.29 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Aflatoxicol is a metabolite of aflatoxin B1, one of the mycotoxins from Aspergillus flavus and A. parasiticus. Aflatoxins are toxic and probably among the most carcinogenic substances known. They are common and widespread in nature and can colonize and contaminate grain before harvest or during storage. (L1956) metabolite of aflatoxin B; RN given refers to (1S-(1alpha,6beta,9abeta))-isomer; structure |
|---|---|
| CAS No. | 29611-03-8 |
| Molecular Formula | C17H14O6 |
| Molecular Weight | 314.29 g/mol |
| IUPAC Name | (3S,7R,16S)-16-hydroxy-11-methoxy-6,8,19-trioxapentacyclo[10.7.0.02,9.03,7.013,17]nonadeca-1,4,9,11,13(17)-pentaen-18-one |
| Standard InChI | InChI=1S/C17H14O6/c1-20-10-6-11-14(8-4-5-21-17(8)22-11)15-13(10)7-2-3-9(18)12(7)16(19)23-15/h4-6,8-9,17-18H,2-3H2,1H3/t8-,9-,17+/m0/s1 |
| Standard InChI Key | WYIWLDSPNDMZIT-IRWWLHRVSA-N |
| Isomeric SMILES | COC1=C2C3=C([C@H](CC3)O)C(=O)OC2=C4[C@@H]5C=CO[C@@H]5OC4=C1 |
| Canonical SMILES | COC1=C2C3=C(C(CC3)O)C(=O)OC2=C4C5C=COC5OC4=C1 |
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